![molecular formula C11H12O4 B6266889 2-{4-[(oxiran-2-yl)methoxy]phenyl}acetic acid CAS No. 72224-25-0](/img/no-structure.png)
2-{4-[(oxiran-2-yl)methoxy]phenyl}acetic acid
Overview
Description
“2-{4-[(oxiran-2-yl)methoxy]phenyl}acetic acid” is a chemical compound with the CAS Number 72224-25-0 . It has a molecular formula of C11H12O4 and a molecular weight of 208.21 .
Molecular Structure Analysis
The molecular structure of “2-{4-[(oxiran-2-yl)methoxy]phenyl}acetic acid” consists of an acetic acid group attached to a phenyl group, which is further connected to an oxirane ring through a methoxy group .Scientific Research Applications
Chemical Analysis
The compound, also known as Oxirane, 2,2’-[methylenebis(4,1-phenyleneoxymethylene)]bis-, has a molecular weight of 312.3597 . It’s a complex structure with an IUPAC Standard InChIKey: XUCHXOAWJMEFLF-UHFFFAOYSA-N . It’s also referred to as Bis [4- [ (oxiran-2-yl)methoxy]phenyl]methane .
Epoxy Thermosets
The compound is used in the creation of high-Tg and low-dissipation epoxy thermosets . It exhibits a self-curing characteristic in the presence of 0.5 wt% 4-dimethylaminopyridine . This self-curing mechanism involves a reaction of active ester (Ar–O–C ( O)–) and epoxide moieties .
Coatings and Paintings
The compound can be used as a matrix for epoxy coatings and paintings . It provides a durable and resistant surface that can withstand various environmental conditions .
Composites
It’s a useful component in the creation of composites . These composites can have enhanced properties such as increased strength, durability, and resistance to environmental factors .
Adhesives
The compound is used in the production of adhesives . These adhesives can have superior bonding strength and durability .
Microelectronic Packaging
The compound is a very useful component for advanced epoxy molding compounds (EMCs) for microelectronic packaging . It provides a stable and protective environment for the delicate electronic components .
Surfactants
Ionic liquids with similar structures can be used for specific practical applications as surfactants . They can help in reducing surface tension in various industrial processes .
Lubricants and Plasticizers
Ionic liquids with similar structures can also be used as lubricants and plasticizers . They can help in reducing friction and increasing flexibility in various materials .
Safety and Hazards
Mechanism of Action
Mode of Action
This group is highly reactive and can undergo ring-opening reactions, potentially leading to interactions with various biological targets .
Biochemical Pathways
Given the presence of the oxirane group, it might be involved in reactions at the benzylic position
Pharmacokinetics
As such, its bioavailability, half-life, metabolism, and excretion rates remain unknown .
Result of Action
Its effects would likely depend on its specific targets and the biochemical pathways it impacts .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-{4-[(oxiran-2-yl)methoxy]phenyl}acetic acid involves the reaction of 4-(2,3-epoxypropoxy)benzoic acid with methanol and hydrochloric acid to form 4-(2-hydroxy-3-methoxypropoxy)benzoic acid. This intermediate is then reacted with 2-bromoacetic acid to yield the final product.", "Starting Materials": [ "4-(2,3-epoxypropoxy)benzoic acid", "methanol", "hydrochloric acid", "2-bromoacetic acid" ], "Reaction": [ "Step 1: React 4-(2,3-epoxypropoxy)benzoic acid with methanol and hydrochloric acid to form 4-(2-hydroxy-3-methoxypropoxy)benzoic acid.", "Step 2: React 4-(2-hydroxy-3-methoxypropoxy)benzoic acid with 2-bromoacetic acid to yield 2-{4-[(oxiran-2-yl)methoxy]phenyl}acetic acid." ] } | |
CAS RN |
72224-25-0 |
Molecular Formula |
C11H12O4 |
Molecular Weight |
208.2 |
Purity |
95 |
Origin of Product |
United States |
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